Cas no 478080-25-0 (1-(4-Chlorobenzyl)-2-oxo-4-phenyl-1,2-dihydro-3-pyridinecarbonitrile)

• Product Name: 1-(4-Chlorobenzyl)-2-oxo-4-phenyl-1,2-dihydro-3-pyridinecarbonitrile
• CAS No: 478080-25-0
• MDL: MFCD01814538
• CID: 4653685
• Update Time: 2025-05-21

1-(4-Chlorobenzyl)-2-oxo-4-phenyl-1,2-dihydro-3-pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorobenzyl)-2-oxo-4-phenyl-1,2-dihydro-3-pyridinecarbonitrile

• MDL： MFCD01814538

Additional information on 1-(4-Chlorobenzyl)-2-oxo-4-phenyl-1,2-dihydro-3-pyridinecarbonitrile

Chemical Profile of 1-(4-Chlorobenzyl)-2-oxo-4-phenyl-1,2-dihydro-3-pyridinecarbonitrile (CAS No. 478080-25-0)

The compound 1-(4-Chlorobenzyl)-2-oxo-4-phenyl-1,2-dihydro-3-pyridinecarbonitrile, identified by its CAS number 478080-25-0, represents a significant molecule in the realm of pharmaceutical chemistry. This heterocyclic nitrile derivative exhibits a unique structural framework that has garnered attention for its potential applications in medicinal chemistry and drug discovery. The presence of both chlorobenzyl and phenyl substituents, coupled with the pyridinecarbonitrile moiety, imparts distinct electronic and steric properties that make it a versatile scaffold for further chemical manipulation.

In recent years, the exploration of novel heterocyclic compounds has intensified due to their prevalence in biologically active molecules. The 1-(4-Chlorobenzyl)-2-oxo-4-phenyl-1,2-dihydro-3-pyridinecarbonitrile structure aligns well with this trend, as pyridine derivatives are widely recognized for their pharmacological significance. Specifically, the nitrile group (-CN) is a key pharmacophore that can interact with various biological targets, while the oxo group (C=O) introduces rigidity and functional reactivity. These features make the compound a promising candidate for developing small-molecule inhibitors or modulators.

Recent advancements in computational chemistry have enabled the rapid screening of such compounds for their binding affinity to target proteins. The 1-(4-Chlorobenzyl)-2-oxo-4-phenyl-1,2-dihydro-3-pyridinecarbonitrile scaffold has been computationally modeled to assess its potential interactions with enzymes and receptors implicated in diseases such as cancer and inflammation. Preliminary simulations suggest that the compound can effectively occupy binding pockets due to its optimized size and charge distribution, which are critical for drug-like properties.

The chlorobenzyl substituent is particularly noteworthy, as halogenated aromatic rings are frequently incorporated into drugs to enhance metabolic stability and binding affinity. In the context of 1-(4-Chlorobenzyl)-2-oxo-4-phenyl-1,2-dihydro-3-pyridinecarbonitrile, the chlorine atom at the para position relative to the benzyl group likely contributes to hydrophobic interactions with biological targets, thereby improving overall efficacy. This structural motif is also reminiscent of several FDA-approved drugs, underscoring its biological relevance.

Furthermore, the phenyl ring at the 4-position introduces additional conformational flexibility and electronic modulation. This feature allows for fine-tuning of physicochemical properties such as solubility and lipophilicity, which are essential for drug formulation and delivery. The dihydropyridine core further enhances the molecule’s complexity, providing multiple sites for derivatization to achieve desired pharmacological profiles.

Current research in medicinal chemistry emphasizes the importance of multitarget engagement to maximize therapeutic benefits while minimizing side effects. The 1-(4-Chlorobenzyl)-2-oxo-4-phenyl-1,2-dihydro-3-pyridinecarbonitrile structure possesses inherent potential for multitasking due to its diverse functional groups. For instance, the nitrile group can serve as a proton acceptor or participate in hydrogen bonding interactions, while the oxo group can engage in polar interactions with amide backbones of proteins.

Experimental validation of these hypotheses has begun in academic laboratories where synthetic derivatives of this compound are being prepared and tested for biological activity. Initial assays have shown encouraging results in inhibiting certain enzyme kinases associated with tumor proliferation. These findings align with broader trends in oncology research, where small molecules targeting aberrant signaling pathways are being actively developed.

The synthesis of 1-(4-Chlorobenzyl)-2-oxo-4-phenyl-1,2-dihydro-3-pyridinecarbonitrile involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include nucleophilic substitution reactions to introduce the chlorobenzyl moiety followed by condensation reactions to form the dihydropyridine ring system. Advanced catalytic techniques have been employed to improve yields and reduce byproduct formation, reflecting contemporary trends toward sustainable chemistry practices.

The compound’s stability under various storage conditions has also been evaluated as part of its development profile. Studies indicate that it maintains structural integrity when stored at controlled temperatures away from light exposure—a critical consideration for pharmaceutical intermediates intended for clinical use or further research purposes. Such stability assessments are essential components of drug development pipelines before moving into large-scale production phases.

Looking ahead, 1-(4-Chlorobenzyl)-2 oxo - 4 phen yl - 1 , 2 dihydro - 3 py rid ine car bonitr ile ( CAS No . 478080 -25 -0) continues to be an area of active investigation due to its promising preclinical data. Future studies may explore its role in combination therapies or investigate mechanisms by which it modulates disease pathways at a molecular level. Collaborative efforts between synthetic chemists and biochemists will be crucial in unlocking its full therapeutic potential within an increasingly personalized medicine landscape.